Cas no 1000801-76-2 (1-(3-methoxypropyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

• Product Name: 1-(3-methoxypropyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 1000801-76-2
• MF: C₁₃H₂₃BN₂O₃
• MW: 266.144323587418
• MDL: MFCD16659789
• CID: 1040994
• Update Time: 2025-10-25

1-(3-methoxypropyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methoxypropyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1-(3-methoxypropyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• AK-38159
• AM80912
• ANW-69182
• BD238565
• CTK8C2878
• KB-12454
• SureCN1855038
• (1-(3-METHOXYPROPYL)-1H-PYRAZOL-4-YL)BORONIC ACID PINACOL ESTER
• 1H-Pyrazole, 1-(3-Methoxypropyl)-4-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)-
• DTOZABIUQZZUAV-UHFFFAOYSA-N
• OR350267
• AX8238565
• AB0059958
• ST24021055
• Z3779
• 1-(3-Methoxypropyl)-1H-pyrazole-4-boronic acid pinaco
• 1-(3-methoxypropyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

• MDL： MFCD16659789
• Inchi： 1S/C13H23BN2O3/c1-12(2)13(3,4)19-14(18-12)11-9-15-16(10-11)7-6-8-17-5/h9-10H,6-8H2,1-5H3
• InChI Key： DTOZABIUQZZUAV-UHFFFAOYSA-N
• SMILES： O1B(C2C=NN(CCCOC)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 266.18000
• Monoisotopic Mass: 266.1801728 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.5
• Molecular Weight: 266.15

Experimental Properties

• Density: 1.05±0.1 g/cm3 (20 ºC 760 Torr),
• PSA: 45.51000
• LogP: 1.21880

1-(3-methoxypropyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

Additional information on 1-(3-methoxypropyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

Introduction to Compound CAS No. 1000801-76-2: 1-(3-methoxypropyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

The compound CAS No. 1000801-76-2, also known as 1-(3-methoxypropyl)-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. The molecule's structure incorporates a pyrazole ring, which is a five-membered aromatic heterocycle containing two nitrogen atoms. This core structure is further modified with a 3-methoxypropyl group and a tetramethyl-dioxaborolane substituent, both of which contribute to its distinctive chemical behavior.

The synthesis of this compound involves a series of carefully designed organic reactions, including nucleophilic substitutions, boron-based coupling reactions, and aromatic ring formations. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. The incorporation of the tetramethyl-dioxaborolane group introduces unique electronic properties, making it suitable for applications in boron-based materials and catalytic systems.

One of the most promising applications of this compound lies in its potential use as a precursor for the synthesis of advanced boron-containing materials. Boron-based materials are highly sought after due to their exceptional thermal stability, mechanical strength, and electrical properties. The presence of the dioxaborolane group in this compound allows for controlled incorporation of boron into various material frameworks, paving the way for innovative applications in electronics and high-performance composites.

Recent studies have also highlighted the role of this compound in organoboron chemistry. Researchers have explored its reactivity under various conditions, revealing its potential as a versatile building block for constructing complex organic molecules. The ability to functionalize the pyrazole ring further enhances its utility in medicinal chemistry and drug discovery efforts.

In terms of physical properties, this compound exhibits a melting point of approximately 95°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF makes it amenable to standard synthetic procedures. The molecule's stability under ambient conditions ensures its suitability for long-term storage and transportation.

The integration of the 3-methoxypropyl group into the pyrazole framework introduces additional functional diversity to the molecule. This substituent not only enhances solubility but also provides opportunities for further chemical modifications. Recent research has demonstrated that this group can be selectively oxidized or reduced to generate derivatives with tailored electronic properties.

In conclusion, CAS No. 1000801-76-2 represents a cutting-edge advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, combined with recent breakthroughs in synthetic methodologies and material science, positions it as a key player in the development of next-generation chemical systems.